Nrf2 activator 19

• Molecular Formula: C25H20O5
• Molecular Weight: 400.4 g/mol
• InChI: InChI=1S/C25H20O5/c1-15-3-5-17(6-4-15)24-14-19-16(9-12-23(29-2)25(19)30-24)7-10-20(26)18-8-11-21(27)22(28)13-18/h3-14,27-28H,1-2H3/b10-7+
• InChIKey: CSDQLJSGDACKJN-JXMROGBWSA-N

Nrf2 Activator 19: Brain-Penetrant NRF2/HO-1 Activator

Nrf2 activator 19 (also designated Compound 6p) is a synthetic small-molecule activator of the NRF2/HO-1 antioxidant pathway with the molecular formula C25H20O5 and a molecular weight of 400.4 g/mol [1]. Unlike many Nrf2 activators that are limited to peripheral applications, this compound demonstrates the ability to cross the blood-brain barrier (BBB) and exerts both antioxidant and neuroprotective effects, positioning it as a candidate for cerebral ischemia-reperfusion injury models .

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Brain-penetrant NRF2 pathway activator for CNS oxidative stress studies

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NRF2/HO-1 axis activation with reported Keap1 downregulation

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Supports in vivo ischemia-reperfusion model research with moderate metabolic stability

• [1] TargetMol. Nrf2 activator 19 (T206271) Product Page. https://www.targetmol.cn/compound/nrf2-activator-19. View Source

Why Nrf2 Activator 19 Cannot Be Replaced

Nrf2 activators are not functionally interchangeable due to fundamental differences in their mechanism of action (covalent vs. non-covalent Keap1 modification), target engagement profiles (direct Keap1 inhibitors, Nrf2 stabilizers, or proteasome-independent activators), and crucially, their ability to penetrate the central nervous system (CNS) [1]. Many well-known Nrf2 activators, such as sulforaphane and bardoxolone methyl, have limited CNS bioavailability, restricting their utility to peripheral oxidative stress models . Nrf2 activator 19 provides a direct, brain-penetrant approach for preclinical CNS injury research, making it a non-substitutable tool for studies requiring both NRF2 pathway activation and blood-brain barrier crossing.

Nrf2 Activator 19

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Measurable BBB penetration reported in Transwell model

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NRF2/HO-1 upregulation + Keap1 reduction confirmed in neuronal cells

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MCAO model-response evidence available at defined dosing

Common Nrf2 Activators

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Sulforaphane and bardoxolone methyl: limited CNS bioavailability may restrict brain studies

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Covalent vs. non-covalent Keap1 modification profile may differ

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Reporter-based activation EC50 may not reflect endogenous HO-1 response

• [1] N. Robledinos-Antón, R. Fernández-Ginés, G. Manda, A. Cuadrado. Activators and Inhibitors of NRF2: A Review of Their Potential for Clinical Development. Int J Mol Sci. 2019;20(8):1929. View Source

Nrf2 Activator 19 – Differentiation Data

BBB Penetration

A major limitation of many Nrf2 activators is their inability to effectively cross the blood-brain barrier (BBB), restricting their use to peripheral disease models [1]. Nrf2 activator 19 was specifically evaluated in a Transwell BBB model using bEnd.3 cells and demonstrated a permeability rate of 7.64% at 10 µM over 24 hours, indicating its capacity to reach the CNS compartment [2]. In contrast, sulforaphane, a widely used Nrf2 activator, exhibits limited brain penetration due to its high polarity and rapid metabolism, while bardoxolone methyl's CNS distribution is restricted by its molecular weight and physicochemical properties, making them unsuitable for direct CNS-targeted research applications [3].

BBB Penetration

Cross-study comparable

Target: 7.64% at 10 µM, 24 h (bEnd.3 Transwell)

Sulforaphane/Bardoxolone: limited CNS distribution reported

Supports CNS research fit; measurable BBB penetration reported

Transwell bEnd.3 model; cross-study comparison context

Evidence Dimension	Blood-Brain Barrier Permeability
Target Compound Data	7.64% permeability at 10 µM, 24 h in Transwell bEnd.3 cell model
Comparator Or Baseline	Sulforaphane: limited brain penetration due to high polarity; Bardoxolone methyl: restricted CNS distribution due to high molecular weight
Quantified Difference	Nrf2 activator 19 demonstrates measurable BBB penetration (7.64%), while sulforaphane and bardoxolone methyl show minimal CNS bioavailability
Conditions	Transwell BBB model using bEnd.3 cells; 10 µM concentration; 24-hour incubation

Why This Matters

For CNS-focused research, such as ischemic stroke or neurodegenerative disease models, a compound must demonstrate measurable BBB penetration to exert target effects in the brain, a criterion not met by many commonly used Nrf2 activators.

• [1] N. Robledinos-Antón, R. Fernández-Ginés, G. Manda, A. Cuadrado. Activators and Inhibitors of NRF2: A Review of Their Potential for Clinical Development. Int J Mol Sci. 2019;20(8):1929. View Source
• [2] TargetMol. Nrf2 activator 19 (T206271) Product Page. In vitro BBB permeability data using bEnd.3 Transwell model. View Source
• [3] A. Cuadrado et al. Therapeutic targeting of the NRF2 and KEAP1 partnership in chronic diseases. Nat Rev Drug Discov. 2019;18(4):295-317. View Source

Cytoprotection in PC12 Cells

In a t-BHP-induced oxidative injury model using PC12 neuronal cells, Nrf2 activator 19 at 40 µM maintained over 90% cell viability over 24 hours, demonstrating robust cytoprotection [1]. Comparatively, the reference Nrf2 activator sulforaphane requires concentrations of 1-5 µM to achieve Nrf2 activation in various cell types but its protective efficacy in neuronal cells under oxidative challenge is often lower and highly dependent on pre-treatment timing, with reported neuroprotection in PC12 cells typically requiring optimized pre-incubation protocols and yielding variable protective indices [2]. The ability of Nrf2 activator 19 to maintain >90% viability at a well-tolerated concentration under direct oxidative insult indicates a strong protective window.

Cytoprotection (PC12)

Cross-study comparable

>90% viability at 40 µM, 24 h (t-BHP challenge)

Reported neuronal cell viability under oxidative stress

Sulforaphane: variable PC12 protection across studies

Evidence Dimension	Cell viability protection under oxidative challenge (t-BHP)
Target Compound Data	>90% cell viability at 40 µM, 24 h in t-BHP-treated PC12 cells
Comparator Or Baseline	Sulforaphane: variable PC12 protection, typically requiring optimized pre-treatment; potency and protective index vary significantly across studies
Quantified Difference	Nrf2 activator 19 maintains >90% viability vs. reported variable protection for sulforaphane in comparable neuronal oxidative stress models
Conditions	PC12 neuronal cells; 40 µM Nrf2 activator 19; 24-hour incubation; t-BHP-induced oxidative damage

Why This Matters

A high protective index in neuronal cell lines under oxidative challenge is a prerequisite for selecting a compound for preclinical neuroprotection studies, particularly in models of stroke or traumatic brain injury where oxidative stress is a primary pathological driver.

• [1] TargetMol. Nrf2 activator 19 (T206271) Product Page. In vitro cytoprotection data in PC12 cells under t-BHP challenge. View Source
• [2] J. M. Lee, J. A. Johnson. An important role of Nrf2-ARE pathway in the cellular defense mechanism. J Biochem Mol Biol. 2004;37(2):139-143. View Source

NRF2/HO-1 Pathway Activation

Nrf2 activator 19 upregulates both NRF2 and its downstream target HO-1 protein in a concentration-dependent manner in PC12 cells over 24 hours [1]. This is a critical mechanistic confirmation distinguishing it from compounds that may activate the pathway indirectly or transiently. In contrast, Nrf2 activator-4 (Compound 20a) requires an EC50 of 0.63 µM for Nrf2 activation in a reporter assay, but its effect on endogenous HO-1 protein levels and concentration-response relationship in neuronal cells is less characterized . Furthermore, at 10 µM for 3 hours, Nrf2 activator 19 significantly reduces Keap1 protein expression, indicating a clear on-target mechanistic profile [1].

NRF2/HO-1 Activation

Cross-study comparable

Conc.-dependent NRF2/HO-1 ↑ at 2.5-10 µM; Keap1 ↓ at 10 µM

Supports target engagement and pathway activation review

PC12 cells; comparator limited to reporter EC50

Evidence Dimension	NRF2 and HO-1 protein expression increase and Keap1 protein reduction
Target Compound Data	Concentration-dependent increase in NRF2 and HO-1 protein at 2.5-10 µM (24 h); significant Keap1 reduction at 10 µM (3 h) in PC12 cells
Comparator Or Baseline	Nrf2 activator-4: Nrf2 activation EC50 of 0.63 µM in reporter assay; endogenous HO-1 protein data and Keap1 modulation in neuronal cells not reported
Quantified Difference	Nrf2 activator 19 demonstrates dual action (NRF2/HO-1 upregulation + Keap1 downregulation) with quantified concentration-response, while comparator evidence is limited to reporter-based activation EC50
Conditions	PC12 cells; concentration range 2.5-10 µM for NRF2/HO-1 expression (24 h); 10 µM for Keap1 protein expression (3 h)

Why This Matters

Direct demonstration of both target engagement (NRF2) and functional pathway activation (HO-1) with a clear concentration-response relationship provides confidence in on-target activity, a key criterion for selecting a chemical probe for mechanistic studies versus a compound with only reporter-based activity data.

• [1] TargetMol. Nrf2 activator 19 (T206271) Product Page. NRF2, HO-1, and Keap1 protein expression data in PC12 cells. View Source

Neurofunctional Recovery in MCAO Model

Nrf2 activator 19, administered intravenously at 5-20 mg/kg once daily for 7 consecutive days, significantly improved neurological function recovery in a rat middle cerebral artery occlusion (MCAO) model of ischemic stroke [1]. This in vivo efficacy is mediated through activation of the NRF2 pathway and attenuation of ischemia-reperfusion injury. In comparison, Nrf2 activator-3, studied for cerebral ischemic injury, and Nrf2-Activator-12G, investigated in Parkinson's disease models, have reported in vitro and in vivo activity but their efficacy in the MCAO stroke model at defined dosing regimens is not directly reported . The demonstrated MCAO efficacy at well-defined doses makes Nrf2 activator 19 a preferred tool compound for preclinical ischemic stroke research.

MCAO Model Recovery

Cross-study comparable

Reported neurological function improvement at 5-20 mg/kg i.v. (7 d)

Comparators: MCAO-specific efficacy data not directly reported

Supports ischemic stroke model-response context

Rat MCAO ischemia-reperfusion; dosing once daily

Evidence Dimension	Neurological function recovery in rat MCAO ischemic stroke model
Target Compound Data	Significant improvement in neurological function at 5-20 mg/kg i.v., once daily for 7 days in rat MCAO model
Comparator Or Baseline	Nrf2 activator-3: used in cerebral ischemic injury research but specific MCAO efficacy data not reported in vendor sources; Nrf2-Activator-12G: studied in Parkinson's disease models, not MCAO
Quantified Difference	Nrf2 activator 19 has direct, positive MCAO efficacy data at defined doses; comparators lack comparable model-specific efficacy confirmation
Conditions	Rat MCAO (middle cerebral artery occlusion) ischemia-reperfusion model; i.v. administration; 5-20 mg/kg/day for 7 consecutive days

Why This Matters

For researchers studying ischemic stroke, a compound with direct evidence of efficacy in the gold-standard MCAO model at defined doses substantially reduces experimental risk and avoids the need for extensive in-house model validation required for less characterized alternatives.

• [1] TargetMol. Nrf2 activator 19 (T206271) Product Page. In vivo MCAO efficacy data in rats. View Source

Metabolic Stability in Liver Microsomes

Assessed in rat liver microsomes, Nrf2 activator 19 at 1 µM concentration for 1 hour demonstrated moderate metabolic stability [1]. This stability level is consistent with a compound that can maintain sufficient exposure for in vivo pharmacological studies. By comparison, many electrophilic Nrf2 activators, such as the fumarate class (e.g., dimethyl fumarate), undergo rapid metabolism and conjugation, limiting their systemic half-life and requiring high or frequent dosing [2]. The moderate microsomal stability of Nrf2 activator 19 provides a practical pharmacokinetic window for in vivo dosing without the rapid clearance issues encountered with certain electrophilic Nrf2 activators.

Metabolic Stability

Class-level inference

Moderate stability at 1 µM, 1 h in rat liver microsomes

Supports in vivo dosing feasibility; avoids rapid clearance

Electrophilic activators often rapidly metabolized (class context)

Evidence Dimension	Metabolic stability in rat liver microsomes
Target Compound Data	Moderate stability at 1 µM, 1 h incubation in rat liver microsomes
Comparator Or Baseline	Electrophilic Nrf2 activators (e.g., dimethyl fumarate): typically undergo rapid metabolism and conjugation resulting in short systemic half-life
Quantified Difference	Nrf2 activator 19 displays moderate metabolic stability vs. rapid clearance typical of electrophilic Nrf2 activators (class-level comparison; quantitative head-to-head data not available)
Conditions	Rat liver microsomes; 1 µM compound concentration; 1-hour incubation

Why This Matters

For in vivo proof-of-concept studies, a compound with moderate metabolic stability is preferable to one with rapid clearance, as it enables once-daily or twice-daily dosing regimens and reduces the risk of sub-therapeutic exposure during pharmacological assessment.

• [1] TargetMol. Nrf2 activator 19 (T206271) Product Page. Metabolic stability data in rat liver microsomes. View Source
• [2] R. A. Linker et al. Dimethyl fumarate in multiple sclerosis: an update. Expert Rev Clin Immunol. 2018;14(10):835-847. View Source

Nrf2 Activator 19: Research Applications

Ischemic Stroke Models

With direct, positive in vivo efficacy in the rat MCAO model at 5-20 mg/kg i.v. for 7 days and measurable BBB permeability (7.64% at 10 µM in bEnd.3 Transwell model), Nrf2 activator 19 is optimized for preclinical studies requiring brain-penetrant NRF2 pathway activation to mitigate oxidative damage and promote neurofunctional recovery after ischemic stroke [1].

CNS Neuroprotection Studies

For experiments investigating the NRF2/HO-1 axis in neuronal protection, Nrf2 activator 19 provides a well-characterized tool with concentration-dependent NRF2 and HO-1 protein upregulation in PC12 neuronal cells and concomitant Keap1 reduction, confirming direct on-target engagement suitable for mechanistic neuroprotection research [1].

In Vivo Oxidative Stress Models

The moderate metabolic stability of Nrf2 activator 19 in rat liver microsomes supports its use in in vivo pharmacological studies requiring once-daily or twice-daily systemic dosing without rapid compound clearance, making it suitable for sub-acute and chronic oxidative stress models where sustained NRF2 pathway activation is needed [1].

Neuronal Oxidative Injury Assays

The robust cytoprotection (>90% viability at 40 µM under t-BHP challenge) and well-defined concentration-response for pathway activation (NRF2/HO-1 at 2.5-10 µM) make Nrf2 activator 19 an effective positive control or reference compound for screening assays aimed at identifying or validating novel NRF2 pathway activators with neuroprotective potential [1].

Application

Selection Property

Validation Focus

Ischemic stroke model studies

BBB permeability and in vivo model-response evidence

MCAO neurological function endpoints

Neuronal oxidative stress pathway studies

NRF2/HO-1 target engagement and Keap1 modulation profile

HO-1 protein expression and concentration-response

In vivo oxidative stress models

Moderate metabolic stability and dosing regimen fit

Microsomal stability and exposure monitoring

Neuronal oxidative injury screening assays

Cytoprotection window in PC12 cells

Cell viability under t-BHP oxidative challenge

• [1] TargetMol. Nrf2 activator 19 (T206271) Product Page. Comprehensive in vitro and in vivo characterization data. View Source